Cas no 238088-31-8 (2-Cyanoethylboronic acid, pinacol ester)

• Product Name: 2-Cyanoethylboronic acid, pinacol ester
• CAS No: 238088-31-8
• MF: C₉H₁₆BNO₂
• MW: 181.039842605591
• MDL: MFCD19105547
• CID: 1037927
• PubChem ID: 57416196
• Update Time: 2025-05-19

2-Cyanoethylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)propanenitrile
• 1,3,2-Dioxaborolane-2-propanenitrile,4,4,5,5-tetramethyl
• 2-Cyanoethyl-1-boronic acid pinacol ester
• 2-Cyanoethylboronic acid, pinacol ester

• MDL： MFCD19105547
• Inchi： 1S/C9H16BNO2/c1-8(2)9(3,4)13-10(12-8)6-5-7-11/h5-6H2,1-4H3
• InChI Key： YCRBWRBCSUVPIG-UHFFFAOYSA-N
• SMILES： O1B(CCC#N)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 181.12700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 42.25000
• LogP: 1.99228

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives Boronic acid esters

Additional information on 2-Cyanoethylboronic acid, pinacol ester

Introduction to 2-Cyanoethylboronic Acid, Pinacol Ester (CAS No. 238088-31-8)

2-Cyanoethylboronic acid, pinacol ester, identified by the Chemical Abstracts Service Number (CAS No.) 238088-31-8, is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound serves as a crucial intermediate in the synthesis of various boronic acid derivatives, which are widely employed in drug development, particularly in the design of targeted therapies and biomaterials. The unique structural features of 2-cyanoethylboronic acid, pinacol ester, including its cyanoethyl substituent and pinacol ester group, contribute to its versatility and reactivity, making it a valuable tool in synthetic organic chemistry.

The pinacol ester moiety in this compound enhances its stability under various reaction conditions, while the cyanoethyl group introduces a nucleophilic site that can participate in diverse chemical transformations. These characteristics make 2-cyanoethylboronic acid, pinacol ester particularly useful in cross-coupling reactions, such as the Suzuki-Miyaura coupling, which is a cornerstone of modern pharmaceutical synthesis. The boronic acid functionality allows for the formation of carbon-carbon bonds with aryl or vinyl halides, enabling the construction of complex molecular architectures.

In recent years, there has been a surge in research focused on the development of novel boronic acid derivatives for therapeutic applications. The cyanoethylboronic acid pinacol ester (CAS No. 238088-31-8) has been explored in several cutting-edge studies due to its potential in modulating biological pathways and enhancing drug efficacy. For instance, boronic acids have been shown to interact with enzymes and receptors in a highly specific manner, making them ideal candidates for designing small-molecule inhibitors. The incorporation of the cyanoethyl group into boronic acid derivatives has further expanded their utility, as this moiety can influence both the electronic properties and steric environment of the boron center.

One of the most compelling aspects of 2-cyanoethylboronic acid, pinacol ester is its role in the development of targeted cancer therapies. Boron-containing compounds have been extensively studied for their ability to selectively accumulate in tumor tissues, a phenomenon known as the "EPR effect." By leveraging this property, researchers have designed boronated polyethylene glycol (PEG)-conjugated drugs that exhibit enhanced tumor-targeting capabilities. The cyanoethylboronic acid pinacol ester (CAS No. 238088-31-8) serves as a key intermediate in synthesizing these PEG-conjugates, which are being evaluated in clinical trials for their potential to deliver payloads such as radiopharmaceuticals or cytotoxic agents directly to cancer cells.

The pharmaceutical industry has also shown interest in using 2-cyanoethylboronic acid, pinacol ester for the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often dysregulated in diseases such as cancer. By designing small molecules that inhibit specific kinases, researchers aim to disrupt aberrant signaling networks and restore normal cellular function. The boronic acid moiety provides a unique binding interaction with the ATP-binding site of kinases, while the cyanoethyl group can be tailored to optimize binding affinity and selectivity. Several preclinical studies have demonstrated promising results using boronic acid derivatives derived from 2-cyanoethylboronic acid, pinacol ester, highlighting its potential as a pharmacophore.

Beyond pharmaceutical applications, 2-cyanoethylboronic acid, pinacol ester (CAS No. 238088-31-8) has found utility in materials science and nanotechnology. Boronate esters are known for their ability to form reversible covalent bonds with carboxylic acids under mild conditions, a property that has been exploited in self-healing polymers and stimuli-responsive materials. The cyanoethyl group introduces additional functionality that can be used to modify polymer backbones or surface properties, enhancing material performance for specific applications such as coatings or adhesives.

The synthesis of 2-cyanoethylboronic acid, pinacol ester typically involves multi-step organic transformations starting from readily available precursors such as ethyl cyanoacetate and triisopropyl borate (TIBA). The reaction sequence often includes protection-deprotection steps to ensure regioselectivity and yield optimization. Recent advances in synthetic methodologies have enabled more efficient routes to this compound, including catalytic processes that minimize byproduct formation and improve scalability.

In conclusion,2-cyanoethylboronic acid, pinacol ester (CAS No. 238088-31-8) is a multifunctional compound with broad applications across pharmaceuticals and materials science. Its unique structural features make it an invaluable intermediate for constructing complex molecules with therapeutic potential. As research continues to uncover new applications for organoboron compounds,2-cyanoethylboronic acid pinacol ester is poised to play an increasingly important role in drug discovery and material innovation.